3-methoxy-5-methyl-3-oxo-8,8a-dihydro-1H-furo[3,4-e][1,3,2]dioxaphosphepin-6-one

• Molecular Formula: C8H11O6P
• Molecular Weight: 234.14 g/mol
• IUPAC Name: 3-methoxy-5-methyl-3-oxo-8,8a-dihydro-1H-furo[3,4-e][1,3,2]dioxaphosphepin-6-one
• InChI: InChI=1S/C8H11O6P/c1-5-7-6(3-12-8(7)9)4-13-15(10,11-2)14-5/h6H,3-4H2,1-2H3
• InChI Key: OMPQJMDGDAAXPE-UHFFFAOYSA-N
• SMILES: CC1=C2C(COC2=O)COP(=O)(O1)OC
• synonyms: cyclophostin

Description

3-methoxy-5-methyl-3-oxo-8,8a-dihydro-1H-furo[3,4-e][1,3,2]dioxaphosphepin-6-one is a natural product found in Streptomyces lavendulae with data available.

Scientific Research Applications

Biocompatibility and Copolymer Microstructure

The research on phosphoester copolymers, including compounds similar to 3-methoxy-5-methyl-3-oxo-8,8a-dihydro-1H-furo[3,4-e][1,3,2]dioxaphosphepin-6-one, has shed light on their biocompatibility and potential for medical applications. Copolymers with varying compositions were synthesized and analyzed for their molecular weights, comonomer ratios, and microstructures. Notably, these copolymers were found to be nontoxic to HeLa cells and demonstrated thermoresponsive properties, suggesting potential applications in biomedical fields (Steinbach et al., 2013).

Synthesis and Biological Activity

In another study, a series of substituted derivatives were synthesized, including structures resembling the complex structure of 3-methoxy-5-methyl-3-oxo-8,8a-dihydro-1H-furo[3,4-e][1,3,2]dioxaphosphepin-6-one. These compounds were tested for biological activity, such as antihypertensive α-blocking and antiarrhythmic properties, indicating the potential of such complex molecules in pharmacological research (Amr et al., 2017).

Antitumor and Antimicrobial Properties

Compounds structurally related to 3-methoxy-5-methyl-3-oxo-8,8a-dihydro-1H-furo[3,4-e][1,3,2]dioxaphosphepin-6-one have been isolated and evaluated for their cytotoxic effects against various cancer cell lines. Two new compounds demonstrated moderate cytotoxicity, highlighting the relevance of this chemical structure in cancer research (Jiang et al., 2014). Similarly, compounds from marine endophytic fungi, including structures resembling the complex structure, showed moderate antitumor and antimicrobial activity, suggesting potential in developing novel therapeutics (Xia et al., 2011).